![molecular formula C13H20ClN B2734922 N-(2-phenylethyl)cyclopentanamine hydrochloride CAS No. 1049749-89-4](/img/structure/B2734922.png)
N-(2-phenylethyl)cyclopentanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-phenylethyl)cyclopentanamine hydrochloride is a chemical compound with the CAS Number: 1049749-89-4 . It has a molecular weight of 225.76 . The compound is in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C13H19N.ClH/c1-2-6-12(7-3-1)10-11-14-13-8-4-5-9-13;/h1-3,6-7,13-14H,4-5,8-11H2;1H .Physical and Chemical Properties Analysis
This compound is a powder . It has a molecular weight of 225.76 . The storage temperature for this compound is room temperature .Scientific Research Applications
Myoclonic Seizures and Cyclopentolate Hydrochloride
Cyclopentolate hydrochloride, while not the exact compound inquired about, is closely related and used in ophthalmology for its mydriatic and cycloplegic activity. Research has highlighted systemic side effects, including rare occurrences of myoclonic seizures in children following its use for eye examinations. This underscores the importance of careful monitoring of systemic side effects when using cycloplegic agents in pediatric populations (Büyükçam et al., 2012).
Pharmacological Effects and Safety Profiles
Studies on cyclopentolate hydrochloride and other related compounds also delve into their pharmacological effects, safety profiles, and systemic impacts when used for diagnostic or therapeutic purposes in ophthalmology. For example, research on the combined use of cyclopentolate and phenylephrine highlights considerations for intraocular pressure and systemic blood pressure, indicating the need for cautious application in patients with certain health conditions (Epstein & Murphy, 1981).
Neuroplasticity and Cognitive Functions
Further afield, derivatives of cyclohexylamine, a structural relative of cyclopentanamine, have been explored for their impact on neuroplasticity and cognitive functions. For example, D-cycloserine, a partial NMDA agonist, has been shown to improve cognitive functions by potentially stabilizing the strengthening of NMDA receptors, which might have implications for learning and memory enhancement (Nitsche et al., 2004).
Analgesic and Anesthetic Applications
The exploration of cyclohexylamines, notably ketamine (a derivative closely related in structural terms to the compound ), highlights their significant analgesic and anesthetic properties. Ketamine's use in inducing dissociative anesthesia and its implications for surgical procedures, pain management, and even recreational misuse, provide a window into the broader category of cyclohexylamines and their versatile applications in both clinical and non-clinical settings (Ball & Westhorpe, 2002).
Safety and Hazards
Properties
IUPAC Name |
N-(2-phenylethyl)cyclopentanamine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N.ClH/c1-2-6-12(7-3-1)10-11-14-13-8-4-5-9-13;/h1-3,6-7,13-14H,4-5,8-11H2;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZGDKVXEAAAUJR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)NCCC2=CC=CC=C2.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H20ClN |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.